Cas no 1806137-45-0 (2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid)
2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid is a versatile heterocyclic compound featuring a bromomethyl group, a hydroxyl group, and a trifluoromethoxy substituent on a pyridine scaffold. The presence of these functional groups makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromomethyl moiety offers reactivity for further derivatization, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. The carboxylic acid functionality allows for additional modifications or salt formation. This compound is particularly useful in medicinal chemistry for constructing complex molecules with potential applications in drug discovery and development. Its structural features contribute to its utility in targeted synthetic pathways.
1806137-45-0 structure
Product Name:2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid
CAS No:1806137-45-0
MF:C8H5BrF3NO4
MW:316.028812170029
CID:4831567
Update Time:2025-05-28
2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid
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- Inchi： 1S/C8H5BrF3NO4/c9-2-3-4(14)1-5(17-8(10,11)12)6(13-3)7(15)16/h1,14H,2H2,(H,15,16)
- InChI Key： AQRFBOWJERLDHJ-UHFFFAOYSA-N
- SMILES： BrCC1C(=CC(=C(C(=O)O)N=1)OC(F)(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 2.1
- Topological Polar Surface Area: 79.6
2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096267-1g |
2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid |
1806137-45-0 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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